Cas no 919716-36-2 (2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide)

• Product Name: 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide
• CAS No: 919716-36-2
• MF: C₂₄H₂₁N₃O₃S
• MW: 431.50684428215
• CID: 5990606
• PubChem ID: 3383567
• Update Time: 2025-05-23

2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide
• 2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)-N-(4-nitrophenyl)acetamide
• F0616-0187
• 2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanyl-N-(4-nitrophenyl)acetamide
• 919716-36-2
• 2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide
• AKOS024587797

• Inchi： 1S/C24H21N3O3S/c1-17-6-2-3-7-18(17)14-26-15-23(21-8-4-5-9-22(21)26)31-16-24(28)25-19-10-12-20(13-11-19)27(29)30/h2-13,15H,14,16H2,1H3,(H,25,28)
• InChI Key： LCWKNUKVWHHNCB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=CN(CC2C=CC=CC=2C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 431.13036271g/mol
• Monoisotopic Mass: 431.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide

2-({1-(2-Methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 919716-36-2, known as 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates an indole ring, a sulfanyl group, and an acetamide moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide exhibits selective binding to certain proteins, suggesting its role in regulating key biological processes. For instance, experiments conducted in vitro have shown that this compound can inhibit the activity of specific kinases, which are crucial for cell proliferation and survival. These findings underscore its potential as a lead compound for the development of novel therapeutic agents targeting cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The indole ring is typically synthesized via the Knorr pyrrole synthesis or the Paal-Knorr synthesis, depending on the desired substitution pattern. The sulfanyl group is introduced through a nucleophilic substitution reaction, while the acetamide moiety is added via amide bond formation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide is its ability to modulate cellular responses under oxidative stress conditions. Recent studies have shown that this compound acts as a potent antioxidant, scavenging free radicals and reducing oxidative damage to cellular components. This property makes it a valuable tool for investigating the mechanisms underlying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have reported that 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide exhibits semiconducting behavior, which could be harnessed for applications in flexible electronics and sensors.

The toxicological profile of this compound has also been extensively studied to ensure its safety for therapeutic use. Preclinical studies in animal models have demonstrated that 2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-nitrophenyl)acetamide exhibits low toxicity at therapeutically relevant doses. However, further investigations are required to fully understand its long-term effects and potential for bioaccumulation.

In conclusion, 2-{[1-(2-methylphenyl)methylindol]-3-sulfanylmethylene}acetamide (CAS No. 919716-36-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with its promising biological and electronic properties, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is expected to play an increasingly important role in advancing science and technology.